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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142 Get Quote

This guide provides a comprehensive overview of the chemical structure, properties, and

analytical applications of Cadion, a chemical reagent primarily utilized in the

spectrophotometric determination of heavy metals. The information is intended for researchers,

scientists, and professionals in drug development and analytical chemistry.

Chemical Structure and Identification
Cadion, systematically known as N-[(4-nitrophenyl)diazenyl]-4-phenyldiazenylaniline or 1-(4-

Nitrophenyl)-3-[4-(phenylazo)phenyl]-1-triazene, is an organic compound with a complex

aromatic structure.[1][2] Its molecular framework consists of three interconnected phenyl rings,

a nitro group, and a triazene linkage, which are responsible for its chromogenic properties.

The chemical structure of Cadion can be represented by the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1417142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

